Journal Name:Optics and Spectroscopy
Journal ISSN:0030-400X
IF:0.74
Journal Website:http://www.springer.com/physics/optics+%26+lasers/journal/11449
Year of Origin:1959
Publisher:Pleiades Publishing
Number of Articles Per Year:302
Publishing Cycle:Monthly
OA or Not:Not
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-05-23 , DOI:
10.1007/s41745-023-00361-0
Bacteriophages are ubiquitous, from natural environments to human-made shelters. Their prevalence is governed mainly by their host bacteria, leading to their coevolution with bacterial populations. Phages can contribute to the exchange of genetic information in various microbial communities and have a significant impact on how such communities might impact the humans around them. Phages are specific to their host and therefore have been chosen as the ideal candidates for the design of therapeutics to combat pathogenic bacteria as an alternative to antibiotics. Certain properties of phages have found tremendous applications in the biotechnology and healthcare sector. Although phage research is at a nascent stage, especially with regard to the phage diversity in microbiomes and their impact on humans. Microbiome research is progressing rapidly with the advent of multi-omics technologies and pipelines, but more phage-oriented studies are needed to better understand their role in microbiomes. This review compiles previous phage-associated studies in diverse environments, techniques used, knowledge gaps that need to be addressed, and how this information translates to help develop and maintain built environments like the International Space Station.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-03-21 , DOI:
10.1007/s41745-022-00354-5
Indian people are at high risk for type 2 diabetes (T2DM) even at younger ages and lower body weights. Already 74 million people in India have the disease, and the proportion of those with T2DM is increasing across all strata of society. Unique aspects, related to lower insulin secretion or function, and higher hepatic fat deposition, accompanied by the rise in overweight (related to lifestyle changes) may all be responsible for this unrelenting epidemic of T2DM. Yet, research to understand the causes, pathophysiology, phenotypes, prevention, treatment, and healthcare delivery of T2DM in India seriously lags behind. There are major opportunities for scientific discovery and technological innovation, which if tapped can generate solutions for T2DM relevant to the country’s context and make leading contributions to global science. We analyze the situation of T2DM in India, and present a four-pillar (etiology, precision medicine, implementation research, and health policy) strategic research framework to tackle the challenge. We offer key research questions for each pillar, and identify infrastructure needs. India offers a fertile environment for shifting the paradigm from imprecise late-stage diabetes treatment toward early-stage precision prevention and care. Investing in and leveraging academic and technological infrastructures, across the disciplines of science, engineering, and medicine, can accelerate progress toward a diabetes-free nation.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-02-16 , DOI:
10.1007/s41745-022-00353-6
Quantum processors based on NMR architectures, which use nuclear spins as qubits and radio frequency pulses to implement unitary quantum gates, came into existence nearly two decades ago. Since their first proof-of-principle demonstrations as a testbed quantum processors, NMR quantum processors have contributed significantly to advances in various subareas of quantum information processing. Indian researchers have been working in this field since its inception and have continued to contribute to novel developments. This article begins by delineating the basic building blocks of an NMR quantum processor and evaluating the advantages and disadvantages of this quantum technology. Contributions of NMR quantum information processing techniques in the areas of the state initialization and quantum control, experimental implementation of quantum algorithms, entanglement detection and characterization, foundational tests of quantum mechanics, quantum state and process tomography, noise characterization and decoherence mitigation protocols, quantum simulation, and quantum thermodynamics are described. The article traces the historical development of this area, with an emphasis on Indian contributions and perspectives.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-01-31 , DOI:
10.1007/s41745-022-00349-2
Type 2 diabetes (T2D) is one of the major global public health concerns. The incidence of T2D is expected to increase dramatically in the coming years globally as well as in India. Development of T2D is a result of desensitization of peripheral tissue to stimulation of insulin. Skeletal muscle is responsible for the majority of postprandial glucose uptake and is of the utmost importance to maintain glucose homeostasis. T2D is manifested by structural, functional, and metabolic impairment of skeletal muscle and is characterized as the primary site of insulin resistance in T2D patients. T2D patients exhibit impaired insulin-stimulated muscle glucose uptake, fat metabolic abnormality, increased accumulated muscle fat, and a dysbalance in muscle protein synthesis and breakdown. Skeletal muscle mitochondrial dysfunction also plays an essential role in the pathogenesis of insulin resistance. Skeletal muscle fiber shift and diabetes-associated loss of muscle mass and strength further worsen insulin sensitivity. This review provides a comprehensive overview of skeletal muscle pathophysiological changes in diabetes and discusses the potential therapies targeting skeletal muscle pathophysiology to ameliorate diabetes.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-01-31 , DOI:
10.1007/s41745-022-00351-8
The role of gut microbiota in type 2 diabetes (T2D) has been investigated through many recent studies conducted in different parts of the globe. However, intrinsic differences in the gut microbiota related to geography, ethnicity, dietary preferences, etc. tend to confound the disease-associated differences and make the search for any universal T2D-specific signature a challenging task. The present work makes an attempt to identify population or sub-population specific consensus gut microbiota signatures of T2D with a particular focus on Asian-Indians, who are reported to exhibit a distinct T2D phenotype. In this process, the article reviews and summarizes different microbial genera that have been reported to be associated with T2D in earlier studies conducted in different geographies. The results indicate that while the taxonomic signatures of T2D-associated gut microbiota (i.e. the presence and abundance of particular genera) may vary between populations, their functional roles in context of T2D pathophysiology have more coherence. Furthermore, it appears that while the gut microbiota of T2D subjects from different geographies are characterized by a combination of depletion of beneficial/ commensal taxa as well as an enrichment of harmful, pro-inflammatory and infectious taxonomic groups, the latter phenomenon may be more prevalent in Asian-Indian T2D subjects.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2022-12-13 , DOI:
10.1007/s41745-022-00346-5
Diabetes is a chronic disease associated with a variety of metabolic abnormalities. Principal cause of disability and deaths in diabetes are coronary, peripheral, and cerebral vascular diseases mainly due to lipid abnormalities. Diabetic dyslipidemia is characterized by elevated small-dense low-density lipoprotein (LDL) cholesterol and triglycerides (TG) and low high-density lipoprotein (HDL) cholesterol. Elevated LDL cholesterol has been proven as causative for cardiovascular disease. Treatment thresholds for this variable have been advocated in multiple clinical practice recommendations and intensity of LDL lowering is dependent on associated risk factors. Statins are mainstay for treatment although combination therapies with ezetimibe and PCSK9 inhibitors are needed in very high-risk individuals. Recent research has confirmed role of raised TG as a cardiovascular risk factor. However, limited options are currently available as drug therapy. Low HDL cholesterol appears to be less of a contributor to cardiovascular risk than previously considered a risk marker. Primary cardiovascular disease prevention strategies in diabetes should focus on risk assessment, aggressive lifestyle interventions and treatment with statins, etc. In the present review we have focused on role of lipids in pathophysiology of diabetes associated cardiovascular disease and focus on evidence guided management.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2022-09-26 , DOI:
10.1007/s41745-022-00327-8
Polynomials in an infinite sequence of variables can be evaluated as class functions of symmetric groups on \(n\) letters across all \(n\). When they represent characters of families of representations, they are called character polynomials. This article is an introduction to the theory of character polynomials and their Frobenius characteristics. As an application, some generating functions describing the restriction of a polynomial representation of \(GL_n\) to \(S_n\) are obtained.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-03-28 , DOI:
10.1007/s41745-022-00348-3
Over the past decade there have been many advances in diabetes technologies, such as continuous glucose monitors (CGM
s), insulin-delivery devices, and hybrid closed loop systems
. Now most CGMs (Medtronic-Guardian, Dexcom-G6, and Abbott-Libre-2) have MARD values of 20%. In addition, the majority of the new CGMs do not require calibrations, and the latest CGMs last for 10–14 days. An implantable 6-months CGM by Eversense-3 is now approved in the USA and Europe. Recently, the FDA approved Libre 3 which provides real-time glucose values every minute. Even though it is approved as an iCGM it is not interoperable with automatic-insulin-delivery (AID) systems. The newer CGMs that are likely to be launched in the next few months in the USA include the 10–11 days Dexcom G7 (60% smaller than the existing G6), and the 7-days Medtronic Guardian 4. Most of the newer CGM have several features like automatic initialization, easy insertion, predictive alarms, and alerts. It has also been noticed that an arm insertion site might have better accuracy than abdomen or other sites, like the buttock for kids. Lag time between YSI and different sensors have been reported differently, sometimes it is down to 2–3 min; however, in many instances, it is still 15–20 min, especially when the rate of change of glucose is > 2 mg/min. We believe that in the next decade there will be a significant increase in the number of people who use CGM for their day-to-day diabetes care.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2022-09-16 , DOI:
10.1007/s41745-022-00339-4
Given the specified importance of dietary diversity in reducing the burden of malnutrition, our study explores the reasons for the high rate of malnutrition in India through assessment of a comprehensive range of ecosystem factors leading to poor nutrients intake. The study uses the Dietary Diversity Score (DDS) to investigate preschoolers, through differences in wealth, gender, and health. Demographic and Health Survey (2015–16) data of 1,40,470 preschool children between the ages of 2–5 years, is investigated using the Bronfenbrenner’s Ecological Systems Theory. Multiple linear regression models developed to investigate the association between variables, depict the importance of vaccination (p-value < 0.01, 95% CI 0.02–0.06) as positively impacting the outcome measures. Interestingly, overall wealth index does not impact the dietary diversity of the child. The lower wealth index, however, significantly impacts the DDS of the female child as compared to the male child (p-value < 0.1, 95% CI − 0.03 to 0.02), indicating that the lower wealth index plays a role in developing the non-egalitarian gender attitudes for female children. Policy implications involve adapting biofortified foods with higher density of nutrients with major focus on female children to minimize the gender gap and leveraging the digital technology such as telemedicine, and advanced techniques such as artificial intelligence, machine learning, and big data to offer real-time surveillance to address the healthcare needs in the ongoing immunization programs.
Optics and Spectroscopy ( IF 0.74 ) Pub Date: 2023-04-24 , DOI:
10.1007/s41745-023-00371-y
The increasing prevalence of diabetes has led to reducing hyperglycemia through mechanisms other than the conventional mechanism, such as α-amylase and α-glucosidase inhibition. In recent years, medicinal drugs focusing on inhibiting dipeptidyl peptidase IV (DPP IV) and protein tyrosine phosphatase 1B (PTP1B) enzymes have emerged and are being used for type 2 diabetes management. DPP IV inhibitors reduce blood glucose levels by preventing the degradation of incretin hormones such as glucagon-like peptide and glucose-dependent insulinotropic polypeptide. PTP1B has also been known to play a crucial role in reducing insulin resistance and is one of the most promising targets for managing Type 2 diabetes. Inhibition of these two enzymes is also expected to benefit other metabolic conditions such as cancer, obesity, lowered immunity, etc. The existing synthetic DPP IV and PTP1B inhibitors have been known to cause side effects. Inhibitors from natural sources are expected to be safer. The search for PTP1B inhibitors is especially necessary since the primary treatment for type 2 diabetes is to reduce insulin resistance. None of the existing PTP1B inhibitors are clinically well-approved to date. Hence, searching for antihyperglycemic components from natural sources such as foods has become a pressing need. This review has attempted to collate and analyze the existing scientific evidence to identify plant foods and their phytochemicals with in vitro and in vivo DPP IV and PTP1B inhibitory activity comprehensively. With further scientific validation and safety studies, the identified phytochemicals could be used for pharmacological applications. The foods and their extracts could be advantageous in formulating functional foods and diets suitable for type 2 diabetes, along with other physiological benefits.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
物理4区 | OPTICS 光学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
30.60 | 31 | Science Citation Index Science Citation Index Expanded | Not |
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